Cas no 70019-46-4 (1-chloro-2-methyl-4-methylsulfanylbenzene)

• Product Name: 1-chloro-2-methyl-4-methylsulfanylbenzene
• CAS No: 70019-46-4
• MF: C₈H₉ClS
• MW: 172.675060033798
• MDL: MFCD11617800
• CID: 5228847
• PubChem ID: 54436182
• Update Time: 2026-03-07

1-chloro-2-methyl-4-methylsulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-methyl-4-methylsulfanylbenzene

• MDL： MFCD11617800
• Inchi： 1S/C8H9ClS/c1-6-5-7(10-2)3-4-8(6)9/h3-5H,1-2H3
• InChI Key： MOOGOGTUYWIWBT-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(SC)C=C1C

Computed Properties

• Exact Mass: 172.0113492g/mol
• Monoisotopic Mass: 172.0113492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 25.3Ų

Additional information on 1-chloro-2-methyl-4-methylsulfanylbenzene

Introduction to 1-Chloro-2-methyl-4-methylsulfanylbenzene (CAS No. 70019-46-4)

1-Chloro-2-methyl-4-methylsulfanylbenzene, also known by its CAS number 70019-46-4, is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a chloro substituent, a methyl group, and a methylsulfanyl (thiomethyl) group attached to a benzene ring. These functional groups contribute to the compound's reactivity and stability, making it an important intermediate in various synthetic pathways.

The chemical formula of 1-chloro-2-methyl-4-methylsulfanylbenzene is C₉H₁₁ClS, and it has a molecular weight of 182.69 g/mol. The compound is typically a colorless to pale yellow liquid at room temperature and is insoluble in water but soluble in organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it suitable for use in a wide range of applications, from laboratory research to industrial processes.

In the realm of chemical synthesis, 1-chloro-2-methyl-4-methylsulfanylbenzene serves as a valuable starting material for the preparation of more complex molecules. The presence of the chloro group allows for nucleophilic substitution reactions, while the methylsulfanyl group can undergo oxidation or substitution reactions to form various derivatives. For instance, recent studies have explored the use of this compound in the synthesis of sulfides and sulfoxides, which are important intermediates in the production of pharmaceuticals and agrochemicals.

In pharmaceutical research, 1-chloro-2-methyl-4-methylsulfanylbenzene has been investigated for its potential as a building block in the development of new drugs. The sulfur-containing moiety can impart unique biological activities to the final product, such as antimicrobial or anticancer properties. A notable example is its use in the synthesis of thioether-based compounds that have shown promise in inhibiting specific enzymes involved in disease pathways. These compounds are currently being evaluated in preclinical studies for their efficacy and safety.

The environmental impact of 1-chloro-2-methyl-4-methylsulfanylbenzene is another area of active research. While the compound itself is not classified as hazardous under standard regulations, its potential effects on ecosystems are being studied to ensure responsible use and disposal practices. Recent studies have focused on understanding the biodegradability and toxicity of this compound in aquatic environments. Preliminary results suggest that it can be effectively degraded by certain microbial communities, reducing its environmental persistence.

In materials science, 1-chloro-2-methyl-4-methylsulfanylbenzene has found applications in the development of functional materials with unique properties. For example, it can be used as a monomer or comonomer in polymer synthesis to create polymers with enhanced thermal stability and mechanical strength. These polymers have potential uses in advanced coatings, adhesives, and composite materials.

The synthesis of 1-chloro-2-methyl-4-methylsulfanylbenzene typically involves multistep processes that may include halogenation, alkylation, and sulfuration reactions. Recent advancements in green chemistry have led to the development of more sustainable methods for producing this compound. For instance, catalytic systems using metal complexes or solid acid catalysts have been reported to improve yield and reduce byproduct formation while minimizing environmental impact.

In conclusion, 1-chloro-2-methyl-4-methylsulfanylbenzene (CAS No. 70019-46-4) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure makes it an essential intermediate in chemical synthesis, pharmaceutical research, and materials science. Ongoing research continues to uncover new possibilities for its use, highlighting its importance in advancing scientific knowledge and technological innovation.